Cas no 2377031-79-1 (2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride)

• Product Name: 2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride
• CAS No: 2377031-79-1
• MF: C₆H₁₂Cl₂N₄O₂
• MW: 243.09107875824
• CID: 6194839
• PubChem ID: 145913670
• Update Time: 2025-07-01

2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride
• EN300-7455456
• 2-amino-3-(4-methyl-4H-1,2,4-triazol-3-yl)propanoic acid dihydrochloride
• 2377031-79-1

• Inchi： 1S/C6H10N4O2.2ClH/c1-10-3-8-9-5(10)2-4(7)6(11)12;;/h3-4H,2,7H2,1H3,(H,11,12);2*1H
• InChI Key： DFJTZQDVUCKMKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C(CC1=NN=CN1C)N)=O

Computed Properties

• Exact Mass: 242.0337310g/mol
• Monoisotopic Mass: 242.0337310g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94Ų

Additional information on 2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid;dihydrochloride

Introduction to 2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride (CAS No. 2377031-79-1)

2-Amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2377031-79-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its amino and carboxylic acid functionalities, coupled with a unique heterocyclic moiety. The presence of a 4-methyl-1,2,4-triazole group in its structure imparts distinct chemical and biological properties, making it a promising candidate for various research applications.

The dihydrochloride salt form of this compound enhances its solubility in aqueous systems, which is a critical factor for its utility in biochemical assays and drug development processes. This solubility profile makes it particularly suitable for use in high-throughput screening (HTS) campaigns and as an intermediate in the synthesis of more complex molecules. The compound’s structural features suggest potential interactions with biological targets, which has sparked interest among researchers exploring novel therapeutic avenues.

In recent years, the pharmaceutical industry has seen a surge in the development of molecules incorporating triazole derivatives due to their broad spectrum of biological activities. The 4-methyl-1,2,4-triazole moiety is known for its stability and ability to participate in hydrogen bonding interactions, which are essential for binding to biological macromolecules. This structural motif has been successfully integrated into various drug candidates targeting inflammatory diseases, infectious disorders, and even certain types of cancer. The incorporation of this group into 2-amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride suggests that it may exhibit similar pharmacological properties or serve as a valuable scaffold for further derivatization.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The carboxylic acid and amino groups in 2-amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride provide versatile sites for chemical modification, allowing researchers to attach various functional groups and create complex molecular architectures. This flexibility has made it an attractive candidate for designing novel inhibitors or agonists targeting specific protein-protein interactions.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that the 4-methyl-1,2,4-triazole group can effectively interact with hydrophobic pockets or aromatic residues in protein targets. These interactions are often critical for achieving high affinity and selectivity in drug design. By leveraging computational tools, researchers can predict the binding modes of this compound to various biological targets, thereby accelerating the drug discovery process. Such virtual screening approaches have been instrumental in identifying lead compounds that exhibit promising pharmacological profiles.

The synthesis of 2-amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride involves multi-step organic transformations that highlight the compound’s synthetic accessibility. The key steps typically include condensation reactions between appropriate precursors followed by functional group modifications to introduce the desired heterocyclic moiety. The use of modern catalytic methods has improved the efficiency and scalability of these synthetic routes, making it feasible to produce this compound in quantities sufficient for both research and commercial applications.

In addition to its pharmaceutical applications, this compound has shown potential in agricultural research. The structural features that make it attractive for drug development also contribute to its efficacy as a precursor for agrochemicals. For instance, derivatives of this molecule have been explored as herbicides or fungicides due to their ability to disrupt essential metabolic pathways in plants. Such applications underscore the versatility of this class of compounds and their broad utility across multiple scientific disciplines.

The dihydrochloride salt form is particularly advantageous for industrial applications due to its enhanced stability and ease of handling. This form ensures consistent quality control during storage and transportation, which is crucial for maintaining batch-to-batch reproducibility in synthetic chemistry. Furthermore, the solubility characteristics of this salt facilitate its integration into various formulations used in pharmaceutical manufacturing processes.

As research continues to uncover new biological functions and therapeutic opportunities, compounds like 2-amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride are likely to play an increasingly important role in drug discovery pipelines. The combination of structural versatility and favorable physicochemical properties makes it a valuable asset for medicinal chemists seeking innovative solutions to complex biological challenges. Future studies may explore its potential as an intermediate in peptide mimetics or as a component in combinatorial libraries designed for high-throughput screening.

The growing interest in heterocyclic compounds underscores their significance in modern chemistry and biology. The 4-methyl-1,2,4-triazole group exemplifies how small structural modifications can dramatically alter the biological activity and pharmacological properties of a molecule. By studying compounds like 2-amino-3-(4-methyl-1,2,4-triazol-3-yl)propanoic acid; dihydrochloride, researchers can gain insights into structure-function relationships that are fundamental to rational drug design.

In conclusion,CAS No 2377031-79 represents a fascinating example of how interdisciplinary research can lead to the discovery and development of novel chemical entities with broad applications. Its unique structural features position it as a valuable tool for both academic investigations and industrial product development. As our understanding of biological systems continues to evolve,this compound will undoubtedly contribute significantly to advancements across multiple scientific domains.